![molecular formula C23H18BrN3O2 B4277629 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide](/img/structure/B4277629.png)
6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide, also known as BMQ, is a synthetic compound that belongs to the quinoline family. It was first synthesized in 2004 by a group of researchers led by Dr. H. Kiyooka. BMQ has been found to have potential applications in the field of scientific research, particularly in the study of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is not fully understood. However, several studies have suggested that 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide may work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been found to have several biochemical and physiological effects. In vitro studies have shown that 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide also has a relatively low toxicity profile, which makes it a safer alternative to other anticancer drugs. However, one limitation of using 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.
Future Directions
There are several future directions for research on 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide. One area of focus could be to further elucidate its mechanism of action and to identify the specific enzymes and proteins that it targets. Another area of focus could be to test the efficacy of 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in animal models of cancer and other diseases. Additionally, researchers could explore the potential of 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide as a drug candidate for the treatment of various diseases.
Scientific Research Applications
6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been found to have potential applications in the field of scientific research, particularly in the study of cancer and other diseases. Several studies have shown that 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has anticancer properties and can inhibit the growth of various cancer cells. 6-bromo-2-(4-methoxyphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has also been found to have anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
6-bromo-2-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrN3O2/c1-29-18-7-4-16(5-8-18)22-12-20(19-11-17(24)6-9-21(19)27-22)23(28)26-14-15-3-2-10-25-13-15/h2-13H,14H2,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCPCQHQBWZGDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NCC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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